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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering
unexpected crop responses during experiments with Topogard.

Frequently Asked Questions (FAQs)

Q1: What is Topogard and what are its active ingredients?

Topogard is a selective, post-emergent herbicide used to control annual broadleaf weeds in
pea and potato crops.[1] Its active ingredients are terbutryn (350 g/L) and terbuthylazine (150
g/L), both of which belong to the triazine chemical family and are classified as Group C1
herbicides.[1]

Q2: What is the mechanism of action of Topogard?

The active ingredients in Topogard, terbutryn and terbuthylazine, act by inhibiting
photosynthesis at photosystem II (PSIl). They are absorbed by the plant's roots and leaves,
leading to a rapid knockdown of existing weeds and providing residual weed control.[1]
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Q3: What are the typical symptoms of Topogard phytotoxicity in sensitive plants?

As a photosystem Il inhibitor, Topogard injury typically manifests as chlorosis (yellowing) of the
leaves, followed by necrosis (tissue death). These symptoms usually appear on the older, lower
leaves first and progress upwards. Affected leaf margins may turn yellow, and in broadleaf
plants, yellowing between the veins (interveinal chlorosis) can occur.

Q4: What are the recommended application rates and timings for Topogard in peas and
potatoes?

o Peas (Process, Garden, and Field): Apply 0.75 - 1 liter of Topogard in at least 250 liters of
water per hectare. The lower rate is recommended for small weeds or tender crops.
Application should occur when pea crops are actively growing, have 3-5 nodes, are less than
15cm high, and are not under stress. Do not add a wetting agent.[1]

o Potatoes: Apply 1 - 2 liters of Topogard in at least 350 liters of water per hectare. The lower
rate can be used if scarifying for weeds is done before crop canopy closure. Apply after rows
are molded and when weeds are small. Crucially, do not apply if more than 5% of the crop
has emerged, as this will result in damage.[1]

Q5: Can Topogard be mixed with other chemicals?

Topogard contains surface-active agents. For pea crops, avoid adding other surfactants,
emulsifiable or soluble concentrate pesticides, foliar fertilizers, or nutrient sprays, as this
increases the risk of crop damage.[1]

Troubleshooting Guides
Issue 1: Unexpected Crop Injury Symptoms Observed

Symptoms: Stunting, chlorosis, necrosis, or other unusual growth patterns in pea or potato
crops following Topogard application.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

1. Verify Application Records: Review spray logs
to confirm the exact rate of Topogard applied.
Note that overlapping spray paths can lead to
double-dosing in certain areas.[2] 2. Soil and
Plant Tissue Analysis: Collect soil and plant
Incorrect Application Rate (Overdose) tissue samples from affected and unaffected
areas for residue analysis to determine the
concentration of terbutryn and terbuthylazine.[3]
3. Visual Assessment: Use a phytotoxicity rating
scale (see Experimental Protocols) to quantify

the level of injury.

1. Review Application Timing: Confirm the crop
growth stage at the time of application. For
o potatoes, application after more than 5%
Application at Incorrect Crop Stage o
emergence can cause significant damage.[1]
For peas, application outside the 3-5 node stage

can increase susceptibility.[1]

1. Assess Environmental Conditions: Evaluate if
the crop was under stress from drought,
unseasonal cold or wet conditions, wind, or
disease at the time of application, as this can
Crop Stress increase sensitivity to the herbicide.[1] 2. Check
for Sufficient Leaf Wax (Peas): For pea crops,
insufficient leaf wax can reduce selectivity and
lead to injury. A crystal violet dye retention test

can be used to assess leaf wax presence.[1]

1. Review Sprayer Cleanout Procedures:
Ensure that the sprayer was thoroughly cleaned
of any previous chemicals, especially oils,

Spray Tank Contamination surfactants, or emulsifiable concentrates, before
using Topogard.[1] Injury patterns that follow the
initial spray path and diminish as spraying

continues can indicate contamination.[4]
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1. Check Tank Mix Records: Verify that no
N ] ] additional surfactants or other prohibited
Addition of Incompatible Tank Mix Partners
products were added to the spray tank,

particularly for pea applications.[1]

1. Observe Injury Patterns: Look for injury

patterns that are more severe at the edge of the
Herbicide Drift field and decrease with distance from the field

border, which can indicate drift from an adjacent

application.[4][5]

Issue 2: Reduced Efficacy of Topogard

Symptom: Poor weed control after Topogard application.

Possible Causes and Solutions:

Possible Cause Troubleshooting Steps

1. Assess Weed Size: Topogard is most

effective on small, actively growing weeds.
Weed Growth Stage )

Larger, more established weeds may be less

susceptible.

1. Evaluate Weather at Application: Weed
Environmental Conditions control may be less effective if weeds are in a
dry, hardened growth condition.[1]

1. Investigate Weed History: Continuous use of

the same herbicide group can lead to the
Herbicide Resistance development of resistant weed populations.[1]

Consider rotating with herbicides that have a

different mode of action.

Quantitative Data on Phytotoxicity

While specific yield loss data for Topogard overdose is limited in publicly available literature,
research on its active ingredients provides some insights into potential impacts.
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Herbicide/Activ.  Application

Crop ) Observed Effect  Source
e Ingredients Rate
Peas (Pisum Terbutryn/Terbut Recommended 35% reduction in 6]
sativum) hylazine Dose root dry weight
) Double o
Peas (Pisum Terbutryn/Terbut 43% reduction in
) ) Recommended ) [6]
sativum) hylazine root dry weight
Dose
Peas (Pisum Recommended 25% reduction in
) Bentazone ) [6]
sativum) Dose root dry weight
] Double o
Peas (Pisum 44% reduction in
) Bentazone Recommended ] [6]
sativum) b root dry weight
ose

Experimental Protocols
Protocol 1: Visual Assessment of Phytotoxicity

Objective: To quantitatively assess the level of crop injury using a standardized visual rating
scale.

Methodology:

o Establish Assessment Plots: Designate specific areas within the experimental field for
assessment, including treated and untreated control plots.

e Timing of Assessment: Conduct visual assessments at regular intervals after Topogard
application (e.g., 7, 14, and 21 days after treatment) to observe the progression of any
symptoms.

o Rating Scale: Use a 0-100% scale, where 0% represents no visible injury and 100%
represents complete crop death. Alternatively, a 1-9 scale like the EWRC (European Weed
Research Council) scale can be used.

o Data Collection: For each plot, assign a phytotoxicity rating based on the average injury
observed across multiple plants. Record symptoms such as chlorosis, necrosis, stunting,
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and malformation.

o Data Analysis: Compare the phytotoxicity ratings of treated plots to the untreated control to
determine the level of injury caused by the herbicide application.

Protocol 2: Soil and Plant Tissue Analysis for Herbicide
Residue

Obijective: To determine the concentration of terbutryn and terbuthylazine in soil and plant
tissue to diagnose potential overdose or carryover.

Methodology:
o Sample Collection:

o Soil: Collect composite soil samples from the top 10-15 cm of soil from both affected and
unaffected areas of the field.

o Plant Tissue: Collect whole plant samples (shoots and roots) from both symptomatic and
asymptomatic plants.

e Sample Preparation:
o Soil: Air-dry the soil samples, sieve to remove large debris, and store in a cool, dark place.

o Plant Tissue: Gently wash the plant tissue to remove soil particles, blot dry, and freeze
immediately. The tissue can then be lyophilized (freeze-dried) and ground into a fine
powder.

o Extraction:

o Use an appropriate solvent extraction method, such as QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) or sonication with a suitable solvent like acetonitrile or
methanol, to extract the herbicide residues from the soil or plant matrix.

e Analysis:
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o Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled
with a UV or mass spectrometry (MS) detector. Gas chromatography (GC) can also be
used.[4][7]

» Data Interpretation: Compare the detected herbicide concentrations in samples from the
affected area to those from the unaffected area and to established toxicological thresholds, if
available.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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